Cas no 117615-50-6 (2,5-Furandione, 3-ethoxy-)

• Product Name: 2,5-Furandione, 3-ethoxy-
• CAS No: 117615-50-6
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 1206947
• PubChem ID: 14007770
• Update Time: 2025-04-20

2,5-Furandione, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3-ethoxy-
• 3-ethoxyfuran-2,5-dione
• DTXSID20554191
• 117615-50-6
• SCHEMBL9754231

• Inchi： 1S/C6H6O4/c1-2-9-4-3-5(7)10-6(4)8/h3H,2H2,1H3
• InChI Key： PFASSPYFJVNBQQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=O)OC(C=1)=O

Computed Properties

• Exact Mass: 142.02658
• Monoisotopic Mass: 142.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6